[5-(4-Fluorophenyl)-2-methylpyrazol-3-yl]-[2-(6-methylpyridazin-3-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone

• IUPAC Name: [5-(4-fluorophenyl)-2-methylpyrazol-3-yl]-[2-(6-methylpyridazin-3-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C22H23FN6O/c1-14-3-8-21(25-24-14)28-10-16-12-29(13-17(16)11-28)22(30)20-9-19(26-27(20)2)15-4-6-18(23)7-5-15/h3-9,16-17H,10-13H2,1-2H3
• InChI Key: SRTGCSHFTFZAHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CC3CN(CC3C2)C(=O)C4=CC(=NN4C)C5=CC=C(C=C5)F
• Molecular Formula: C22H23FN6O
• Molecular Weight: 406.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound likely includes a pyrazole ring (a five-membered ring with three carbon atoms and two nitrogen atoms) and a pyridazine ring (a six-membered ring with four carbon atoms and two nitrogen atoms). The exact structure would need to be confirmed through spectroscopic analysis, including FT-IR, HR-MS, 1D and 2D NMR.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which it is used. Pyrazoles can undergo a variety of reactions, including reactions with electrophiles, nucleophiles, and radicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some pyrazole derivatives have been found to exhibit anti-cancer activity against breast cancer cell lines. The exact mechanism of action would need to be determined through further study.